Cas no 82117-33-7 (3-Isoquinolinamine,6,7-dimethoxy-)

• Product Name: 3-Isoquinolinamine,6,7-dimethoxy-
• CAS No: 82117-33-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD18818463
• CID: 708294
• PubChem ID: 23321163
• Update Time: 2025-07-27

3-Isoquinolinamine,6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinamine,6,7-dimethoxy-
• 3-Isoquinolinamine,6,7-dimethoxy-(9CI)
• 6,7-dimethoxyisoquinolin-3-amine
• 6,7-Dimethoxy-3-isoquinolinamine
• SCHEMBL558634
• RPZJZZKBULSFPZ-UHFFFAOYSA-N
• DTXSID601301524
• MFCD18818463
• 82117-33-7

• MDL： MFCD18818463
• Inchi： 1S/C11H12N2O2/c1-14-9-3-7-5-11(12)13-6-8(7)4-10(9)15-2/h3-6H,1-2H3,(H2,12,13)
• InChI Key： RPZJZZKBULSFPZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=NC(=CC=2C=1)N)OC

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.4Ų

Additional information on 3-Isoquinolinamine,6,7-dimethoxy-

Compound CAS No. 82117-33-7: 3-Isoquinolinamine,6,7-Dimethoxy-

3-Isoquinolinamine,6,7-dimethoxy-, also known by its CAS registry number 82117-33-7, is a specialized organic compound with significant interest in the fields of medicinal chemistry and pharmacology. This compound belongs to the isoquinoline family, a class of heterocyclic compounds that have been extensively studied for their diverse biological activities. The structure of 3-Isoquinolinamine,6,7-dimethoxy- features a substituted isoquinoline ring with methoxy groups at positions 6 and 7 and an amine group at position 3. These substituents contribute to its unique chemical properties and potential bioactivity.

The synthesis of 82117-33-7 involves advanced organic chemistry techniques, often requiring multi-step reactions to achieve the desired substitution pattern. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to optimize the production of this compound. The presence of methoxy groups in the molecule enhances its solubility and stability, making it a valuable substrate for further functionalization in drug discovery programs.

Recent studies have highlighted the potential of 3-Isoquinolinamine,6,7-dimethoxy- as a lead compound in the development of novel therapeutic agents. Preclinical research has demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Additionally, its antioxidant properties make it a promising candidate for combating diseases associated with oxidative damage.

The biological evaluation of CAS No. 82117-33-7 has also extended into the realm of cancer research. In vitro assays have shown that this compound can induce apoptosis in various cancer cell lines by targeting mitochondrial pathways. Furthermore, its ability to inhibit tumor angiogenesis suggests potential applications in anti-cancer therapy. These findings underscore the importance of further preclinical studies to assess its efficacy and safety profile.

In terms of pharmacokinetics, studies have indicated that 3-Isoquinolinamine,6,7-dimethoxy- demonstrates moderate absorption and distribution properties in experimental models. Its methoxy substituents may play a role in modulating hepatic metabolism and renal excretion pathways. Understanding these pharmacokinetic parameters is crucial for optimizing dosing regimens and improving bioavailability in future clinical trials.

The development of analogs based on the structure of CAS No. 82117-33-7 has opened new avenues for exploring structure-activity relationships (SAR). By modifying the substituents on the isoquinoline ring or altering the amine functionality at position 3, researchers can fine-tune the compound's biological activity and selectivity. Such efforts are essential for identifying lead compounds with enhanced therapeutic potential.

In conclusion, Compound CAS No. 82117-33-7: 3-Isoquinolinamine,6,7-Dimethoxy- represents a significant advancement in medicinal chemistry due to its versatile structure and promising biological activities. Continued research into its mechanism of action, pharmacokinetics, and therapeutic applications will undoubtedly contribute to the development of innovative treatments for various diseases.